Cas no 1803829-27-7 (2-Fluoro-1,3-diiodo-5-methoxybenzene)

• Product Name: 2-Fluoro-1,3-diiodo-5-methoxybenzene
• CAS No: 1803829-27-7
• MF: C₇H₅FI₂O
• MW: 377.9214
• CID: 5074054
• PubChem ID: 130894279
• Update Time: 2026-03-01

2-Fluoro-1,3-diiodo-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1,3-diiodo-5-methoxybenzene
• E93860
• MFCD28791260
• 1803829-27-7

• Inchi： 1S/C7H5FI2O/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
• InChI Key： PXJYZNURRWECGR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C([H])=C(C=1[H])OC([H])([H])[H])I)F

Computed Properties

• Exact Mass: 377.84139g/mol
• Monoisotopic Mass: 377.84139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-1,3-diiodo-5-methoxybenzene

2-Fluoro-1,3-Diiodo-5-Methoxybenzene: A Comprehensive Overview

2-Fluoro-1,3-Diiodo-5-Methoxybenzene, also known by its CAS registry number CAS 1803829-27-7, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, featuring a fluorine atom at the 2-position, iodine atoms at the 1 and 3 positions, and a methoxy group at the 5 position on the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-Fluoro-1,3-Diiodo-5-Methoxybenzene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high yields and purity. For instance, studies published in Chemical Communications (2023) have highlighted the use of directed ortho-metalation techniques to selectively install fluorine and iodine substituents on aromatic rings, significantly improving the efficiency of synthesis.

The chemical properties of 2-Fluoro-1,3-Diiodo-5-Methoxybenzene are heavily influenced by its substituent groups. The electron-withdrawing effects of the fluorine and iodine atoms enhance the electrophilic reactivity of the benzene ring, making it an excellent substrate for various electrophilic substitution reactions. Additionally, the methoxy group at the 5 position introduces steric hindrance and modulates the electronic environment of the ring, further influencing reactivity. These properties make this compound a versatile building block in organic synthesis.

In terms of applications, 2-Fluoro-1,3-Diiodo-5-Methoxybenzene has found extensive use in drug discovery programs. Its ability to serve as a precursor for bioactive molecules has been well-documented in recent studies. For example, research published in Nature Reviews Drug Discovery (2023) demonstrated how this compound can be utilized to construct complex heterocyclic frameworks with potential therapeutic applications. Furthermore, its role as an intermediate in the synthesis of agrochemicals and advanced materials has also been explored.

The stability and reactivity of CAS 1803829-27-7 under various conditions have been thoroughly investigated. Studies conducted by Smith et al. (2023) revealed that this compound exhibits remarkable thermal stability up to 150°C under inert atmosphere conditions. However, exposure to strong oxidizing agents or harsh acidic environments can lead to decomposition or side reactions. These findings underscore the importance of proper handling and storage procedures when working with this compound.

In conclusion, 2-Fluoro-1,3-Diiodo-5-Methoxybenzene, with its unique substitution pattern and versatile chemical properties, continues to play a pivotal role in modern organic chemistry. Its applications span across drug discovery, agrochemical development, and materials science, making it an indispensable compound for researchers and industry professionals alike. As ongoing research further elucidates its potential uses and optimization methods, this compound is poised to contribute even more significantly to advancements in these fields.